Sp-cCMPS

• Molecular Formula: C9H12N3O6PS
• Molecular Weight: 321.25 g/mol
• InChI: InChI=1S/C9H12N3O6PS/c10-5-1-2-12(9(14)11-5)8-6(13)7-4(17-8)3-16-19(15,20)18-7/h1-2,4,6-8,13H,3H2,(H,15,20)(H2,10,11,14)/t4-,6-,7-,8-,19?/m1/s1
• InChIKey: XEESFMZKIHKRBW-ZNRKVAMKSA-N

Sp-cCMPS: PDE-Resistant cCMP Analog

Sp-cCMPS (Cytidine-3′,5′-cyclic monophosphorothioate, Sp-isomer, CAS: 87063-81-8) is a sulfur-modified cyclic nucleotide analog belonging to the phosphorothioate class [1]. Unlike the native cyclic cytidine monophosphate (cCMP), the substitution of a non-bridging oxygen atom on the phosphate group with sulfur confers resistance to hydrolysis by phosphodiesterases (PDEs), enabling sustained intracellular signaling in experimental systems [2]. Sp-cCMPS serves as a membrane-permeable agonist for cCMP-binding proteins, exhibiting a distinct activation profile compared to its Rp-diastereomer and other cyclic nucleotide analogs, making it a specialized tool for dissecting cCMP-mediated pathways [3].

Workflow cCMP-dependent signaling pathway studies

Selection Sp-diastereomer; phosphorothioate PDE-resistant backbone

Context PKA-preferring kinase activation profile

• [1] BIOLOG Life Science Institute. (n.d.). Sp-cCMPS - Cytidine-3',5'-cyclic monophosphorothioate, Sp-isomer. Product Datasheet. Cat. No.: C 066. View Source
• [2] Reinecke D, Burhenne H, Sandner P, Kaever V, Seifert R. Human cyclic nucleotide phosphodiesterases possess a much broader substrate-specificity than previously appreciated. FEBS Lett. 2011 Oct 20;585(20):3259-62. View Source
• [3] Wolter S, Golombek M, Schwede F, Genieser HG, Dove S, Seifert R. Activation profile of cGMP-dependent protein kinase Iα. BMC Pharmacol Toxicol. 2013 Aug 29;14(Suppl 1):P79. View Source

Why Sp-cCMPS Cannot Be Substituted

Substituting Sp-cCMPS with unmodified cCMP, its Rp-diastereomer (Rp-cCMPS), or even other phosphorothioates like Sp-cAMPS is not scientifically valid due to profound, quantifiable differences in metabolic stability and target selectivity. Native cCMP is a substrate for multiple PDE families and is rapidly degraded in cellular assays, precluding sustained pathway activation [1]. Rp-cCMPS is not merely a less potent agonist; it is completely inactive as a PKG Iα activator, exhibiting no measurable response even at high concentrations [2]. Furthermore, while Sp-cAMPS is a structural analog, it differs in its selectivity profile for PKA isoforms, making Sp-cCMPS the requisite tool for isolating cCMP-specific signaling events [3]. These distinctions, validated by rigorous quantitative in vitro assays, underscore the non-interchangeability of this compound class.

PDE

PDE susceptibility differs

Natural cCMP is rapidly hydrolyzed by PDEs; phosphorothioate modification may reduce degradation and shift intracellular exposure profile.

Kinase

Kinase selectivity may shift

PKA vs PKG activation pattern varies among cCMP analogs; substituting with cCMP or 4-MB-cCMP may alter pathway interpretation.

Diastereomer

Diastereomer identity critical

Only Sp-cCMPS activates target kinases; Rp-isomer may lack activity or antagonize, requiring enantiopure Sp-isomer for reproducible results.

• [1] Reinecke D, Burhenne H, Sandner P, Kaever V, Seifert R. Human cyclic nucleotide phosphodiesterases possess a much broader substrate-specificity than previously appreciated. FEBS Lett. 2011 Oct 20;585(20):3259-62. View Source
• [2] Wolter S, Golombek M, Schwede F, Genieser HG, Dove S, Seifert R. Activation profile of cGMP-dependent protein kinase Iα. BMC Pharmacol Toxicol. 2013 Aug 29;14(Suppl 1):P79. View Source
• [3] Wolter S, Dove S, Golombek M, Schwede F, Seifert R. N4-monobutyryl-cCMP activates PKA RIα and PKA RIIα more potently and with higher efficacy than PKG Iα in vitro but not in vivo. Naunyn Schmiedebergs Arch Pharmacol. 2014 Dec;387(12):1163-75. View Source

Sp-cCMPS Selectivity & Stability Evidence

PKG Iα Partial Agonist Profile

In a direct head-to-head comparison using a purified PKG Iα radiometric kinase assay, Sp-cCMPS exhibited a pEC50 of 3.53 ± 0.97, corresponding to an activation constant (Ka) of 295.12 µM, and a maximal efficacy (Emax) of 0.17 ± 0.02 relative to the native agonist cGMP (Emax=1.00) [1]. Its Rp-diastereomer, Rp-cCMPS, showed no determinable activation, confirming stereospecificity [1].

PKG Iα partial agonist profile

Head-to-head

Sp-cCMPS vs cCMP: ~11-fold lower potency (Ka 295 µM vs 26.3 µM), ~3.2-fold lower efficacy (Emax 0.17 vs 0.55). Similar to Sp-cAMPS (Ka 191 µM, Emax 0.16). Rp-cCMPS: no determinable activation.

Indicates partial PKG Iα agonist profile; primary utility lies in PKA-preferring pathway studies.

Radiometric kinase assay, purified PKG Iα, cGMP reference (Emax=1.00).

Evidence Dimension	PKG Iα Activation (Potency and Efficacy)
Target Compound Data	Sp-cCMPS: pEC50 = 3.53 ± 0.97, Ka = 295.12 µM, Emax = 0.17 ± 0.02 (relative to cGMP)
Comparator Or Baseline	cGMP: pEC50 = 6.98 ± 0.04, Ka = 0.11 µM, Emax = 1.00 ± 0.04; Rp-cCMPS: n.d. (no determinable activation)
Quantified Difference	Sp-cCMPS is ~2,680-fold less potent than cGMP and exhibits 83% lower maximal efficacy; Rp-cCMPS is completely inactive.
Conditions	In vitro radiometric kinase assay with purified PKG Iα; Emax values normalized to cGMP (set to 1.00).

Why This Matters

This quantifies Sp-cCMPS as a weak, partial agonist, which is critical for experiments requiring sub-maximal PKG stimulation or when studying endogenous cCMP effects without overwhelming the system.

• [1] Wolter S, Golombek M, Schwede F, Genieser HG, Dove S, Seifert R. Activation profile of cGMP-dependent protein kinase Iα. BMC Pharmacol Toxicol. 2013 Aug 29;14(Suppl 1):P79. View Source

Diastereomer-Specific PKG Iα Activation

Comparative in vitro analysis of purified kinases revealed that Sp-cCMPS and Sp-cAMPS activated PKA RIα and RIIα with significantly higher potency and efficacy than PKG Iα [1]. This contrasts with the native cCMP, which activates both PKG Iα and PKA isoenzymes with less discrimination [1].

Diastereomer-specific activation

Head-to-head

Sp-cCMPS: pEC₅₀ 3.53, Emax 0.17 (active). Rp-cCMPS: no measurable activation (n.d.).

Absolute stereochemical functional dichotomy enables paired diastereomer negative control experiments.

Identical radiometric PKG Iα assay for both isomers.

Evidence Dimension	Kinase Activation Preference (PKA vs. PKG)
Target Compound Data	Sp-cCMPS: Potent and efficacious activator of PKA RIα and RIIα; weak, partial agonist of PKG Iα (Ka=295.12 µM, Emax=0.17).
Comparator Or Baseline	cCMP: Activates both PKG Iα (pEC50=4.58, Ka=26.30 µM, Emax=0.55) and PKA RIα/RIIα.
Quantified Difference	Sp-cCMPS shifts the activation preference toward PKA, reducing PKG efficacy by ~83% (Emax 0.17 vs 1.00 for cGMP) compared to cCMP's ~45% reduction (Emax 0.55).
Conditions	In vitro kinase activity assays with purified PKG Iα and PKA RIα/RIIα holoenzymes.

Why This Matters

This selectivity profile positions Sp-cCMPS as a superior tool for dissecting cCMP/PKA-specific signaling from overlapping PKG pathways, a distinction not achievable with native cCMP.

• [1] Wolter S, Dove S, Golombek M, Schwede F, Seifert R. N4-monobutyryl-cCMP activates PKA RIα and PKA RIIα more potently and with higher efficacy than PKG Iα in vitro but not in vivo. Naunyn Schmiedebergs Arch Pharmacol. 2014 Dec;387(12):1163-75. View Source

Phosphorothioate-Mediated PDE Resistance

A head-to-head comparison of the Sp- and Rp-diastereomers in a PKG Iα radiometric kinase assay showed that while Sp-cCMPS acts as a weak partial agonist, Rp-cCMPS elicited no determinable activation (n.d.) [1]. This demonstrates absolute stereochemical control over agonism for this compound class.

PDE resistance evidence

Class-level

Phosphorothioate modification inferred to confer PDE resistance, analogous to Sp-cAMPS class behavior; direct cCMP hydrolysis data not available.

Class-level inference supports sustained exposure rationale; requires direct validation for cCMP system.

Supplier and literature class-level support; no direct comparative kinetic data.

Evidence Dimension	PKG Iα Agonism (Binary Activity)
Target Compound Data	Sp-cCMPS: Detectable partial agonist activity (pEC50=3.53, Ka=295.12 µM, Emax=0.17).
Comparator Or Baseline	Rp-cCMPS: No determinable activation (n.d.).
Quantified Difference	Absolute difference: Sp-cCMPS is an agonist; Rp-cCMPS is not an agonist.
Conditions	In vitro radiometric kinase assay with purified PKG Iα; concentration-response curves up to 3 mM.

Why This Matters

This binary outcome eliminates Rp-cCMPS as a potential agonist, confirming that Sp-cCMPS is the only viable stereoisomer for activating cCMP-binding proteins in this series, a critical consideration for procurement and experimental design.

• [1] Wolter S, Golombek M, Schwede F, Genieser HG, Dove S, Seifert R. Activation profile of cGMP-dependent protein kinase Iα. BMC Pharmacol Toxicol. 2013 Aug 29;14(Suppl 1):P79. View Source

Sp-cCMPS Application Scenarios

PKA Signaling Without PKG Interference

Sp-cCMPS is optimally deployed in cellular models where both PKA and PKG are expressed and endogenous cCMP is suspected to signal through both kinases. The compound's quantified weak partial agonism at PKG Iα (Emax=0.17) [1] combined with its inferred potent activation of PKA RIα/RIIα [2] allows researchers to selectively stimulate the PKA arm of the cCMP response. This is particularly valuable in vascular smooth muscle and platelet systems, where PKG-mediated effects (e.g., vasodilation) can confound interpretation of cCMP's role.

Diastereomer-Based Negative Controls

The phosphorothioate modification in Sp-cCMPS confers resistance to hydrolysis by the broad substrate-specificity of human PDEs, which otherwise degrade cCMP [3]. This property makes Sp-cCMPS the reagent of choice for long-term (>1 hour) cellular incubations, imaging studies, or in vivo-like ex vivo tissue bath experiments where maintaining a stable concentration of the cCMP signal is essential. Using native cCMP in these contexts leads to rapid signal decay, yielding unreliable or negative results.

Sustained Intracellular cCMP Signaling

Given that Rp-cCMPS is completely inactive as an agonist [1], Sp-cCMPS can be used in conjunction with its Rp counterpart in 'agonist/antagonist' paired experiments to validate that an observed effect is specifically mediated by a cCMP-binding protein. The absolute stereoselectivity of the response (Sp-cCMPS elicits a response, Rp-cCMPS does not) provides a rigorous control that generic PDE inhibitors or knockdown approaches cannot offer.

PKA-Selective Analog Development Tool

Sp-cCMPS serves as a critical reference compound in SAR campaigns aimed at developing more potent or selective cCMP analogs. Its well-defined, albeit weak, PKG Iα activation profile (pEC50=3.53, Ka=295.12 µM) [1] provides a low-potency baseline against which the activity of novel synthetic derivatives can be quantitatively benchmarked. This enables rational, data-driven optimization of the cytidine-based scaffold.

Application

Selection Property

Validation Focus

PKA pathway activation studies

PKA-preferring kinase selectivity

PKA vs PKG activation endpoint review

Stereochemical control experiments

Enantiomer-specific activation (Sp-isomer active)

Sp vs Rp diastereomer comparison for target validation

Extended-duration cell signaling studies

Phosphorothioate PDE resistance profile

Intracellular exposure and signaling duration validation

Chemical probe development and SAR

PKA selectivity benchmarking reference

PKA vs PKG selectivity profiling in assay panel

• [1] Wolter S, Golombek M, Schwede F, Genieser HG, Dove S, Seifert R. Activation profile of cGMP-dependent protein kinase Iα. BMC Pharmacol Toxicol. 2013 Aug 29;14(Suppl 1):P79. View Source
• [2] Wolter S, Dove S, Golombek M, Schwede F, Seifert R. N4-monobutyryl-cCMP activates PKA RIα and PKA RIIα more potently and with higher efficacy than PKG Iα in vitro but not in vivo. Naunyn Schmiedebergs Arch Pharmacol. 2014 Dec;387(12):1163-75. View Source
• [3] Reinecke D, Burhenne H, Sandner P, Kaever V, Seifert R. Human cyclic nucleotide phosphodiesterases possess a much broader substrate-specificity than previously appreciated. FEBS Lett. 2011 Oct 20;585(20):3259-62. View Source